Cas no 118535-61-8 ((S)-1-Amino-2-(dimethylmethoxymethyl)pyrrolidine)

• Product Name: (S)-1-Amino-2-(dimethylmethoxymethyl)pyrrolidine
• CAS No: 118535-61-8
• MF: C₈H₁₈N₂O
• MW: 158.241322040558
• CID: 232543
• PubChem ID: 2725040
• Update Time: 2025-11-01

(S)-1-Amino-2-(dimethylmethoxymethyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• (S)-2-(2-Methoxypropan-2-yl)pyrrolidin-1-amine
• (2S)-2-(2-methoxypropan-2-yl)pyrrolidin-1-amine
• (S)-1-AMINO-2-(DIMETHYLMETHOXYMETHYL)PYRROLIDINE
• 1-Pyrrolidinamine,2-(1-methoxy-1-methylethyl)-, (2S)-
• (S)-(-)-1-Amino-2-(1‘-methoxy-1‘-methylethyl)pyrrolidine
• (S)-(-)-AMINO-2-(1'-METHOXY-1'-METHYLETHYL)PYRROLIDINE
• SADP
• (S)-2-(2-Methoxypropan-2-yl)pyrrolidin-1-aMine (SADP)
• (S)-(-)-1-Amino-2-(1'-methoxy-1'-methylethyl)pyrrolidine
• (S)-(1)-1-AMINO-2-(1'-METHOXY-1'-METHYLETHYL)PYRROLIDINE
• (S)-(-)-1-Amino-2-(1'-methoxy-1'-methylethyl)pyrrolidine,90%
• (S)-(-)-AMINO-2-(1''-METHOXY-1''-METHYLETHYL)PYRROLIDINE 90%
• 118535-61-8
• DTXSID30369339
• SBB017511
• MFCD00217041
• SCHEMBL5378515
• (S)-1-Amino-2-(dimethylmethoxymethyl)pyrrolidine

• Inchi： 1S/C8H18N2O/c1-8(2,11-3)7-5-4-6-10(7)9/h7H,4-6,9H2,1-3H3/t7-/m0/s1
• InChI Key： IPFWMHRLLPDMCC-ZETCQYMHSA-N
• SMILES： O(C)C(C)(C)[C@@H]1CCCN1N

Computed Properties

• Exact Mass: 158.14200
• Monoisotopic Mass: 160.157563
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.5
• Topological Polar Surface Area: 41.3

Experimental Properties

• Color/Form: Not available
• Boiling Point: 66-70 °C (4.5 mmHg)
• Flash Point: 80.9°C
• Refractive Index: 1.467-1.469
• PSA: 38.49000
• LogP: 1.38770
• Solubility: Not available

(S)-1-Amino-2-(dimethylmethoxymethyl)pyrrolidine Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S37/39
• Hazardous Material Identification：
• Safety Term：S37/39-26
• Risk Phrases：R36/37/38
• Storage Condition：-20°C

Additional information on (S)-1-Amino-2-(dimethylmethoxymethyl)pyrrolidine

(S)-1-Amino-2-(dimethylmethoxymethyl)pyrrolidine (CAS No. 118535-61-8): An Overview of a Versatile Chiral Building Block

(S)-1-Amino-2-(dimethylmethoxymethyl)pyrrolidine (CAS No. 118535-61-8) is a chiral building block that has gained significant attention in the fields of organic synthesis and medicinal chemistry due to its unique structural features and potential applications. This compound, often referred to as (S)-ADMP, is a key intermediate in the synthesis of various biologically active molecules, including pharmaceuticals and natural products.

The structure of (S)-ADMP consists of a pyrrolidine ring with an amino group and a dimethylmethoxymethyl (DMM) substituent. The presence of these functional groups, along with the chiral center, makes it a valuable starting material for the synthesis of enantiomerically pure compounds. The DMM group is particularly useful as a protecting group for the amino functionality, allowing for selective transformations and subsequent deprotection steps.

Recent advancements in synthetic methodologies have further highlighted the importance of (S)-ADMP. For instance, a study published in the Journal of Organic Chemistry in 2023 reported an efficient and scalable synthesis of (S)-ADMP using asymmetric catalysis. This method not only improved the yield and enantioselectivity but also reduced the overall cost and environmental impact of the process. The researchers utilized a chiral phosphoric acid catalyst to achieve high enantioselectivity, making the synthesis more accessible for industrial applications.

In the context of medicinal chemistry, (S)-ADMP has been employed in the development of novel therapeutics. A notable example is its use in the synthesis of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders. The chiral nature of (S)-ADMP ensures that the final drug molecules have the desired enantiomeric purity, which is crucial for their efficacy and safety.

Beyond SSRIs, (S)-ADMP has also found applications in the synthesis of other important pharmaceuticals. For instance, it has been used as a key intermediate in the production of antiviral agents, such as those targeting HIV and hepatitis C virus (HCV). The ability to introduce specific functional groups through selective transformations makes (S)-ADMP a versatile platform for drug discovery and development.

The biological activity of compounds derived from (S)-ADMP has been extensively studied. A recent clinical trial evaluated a novel SSRI synthesized using (S)-ADMP as an intermediate. The results showed that the compound exhibited improved pharmacokinetic properties compared to existing SSRIs, with enhanced bioavailability and reduced side effects. This highlights the potential of (S)-ADMP-based molecules in improving patient outcomes.

In addition to its pharmaceutical applications, (S)-ADMP has also been explored in other areas of chemistry. For example, it has been used as a ligand in transition metal-catalyzed reactions, where its chiral structure can influence stereoselectivity. A study published in Catalysis Science & Technology demonstrated that using (S)-ADMP-derived ligands in palladium-catalyzed allylic alkylation reactions resulted in high enantioselectivity and yield.

The versatility of (S)-1-Amino-2-(dimethylmethoxymethyl)pyrrolidine extends beyond synthetic chemistry. It has also been investigated for its potential as a chiral additive in polymer science. Research conducted at a leading materials science institute showed that incorporating small amounts of (S)-ADMP into polymer matrices could induce chirality at the macroscopic level, leading to unique optical properties and potential applications in chiroptical devices.

In conclusion, (S)-1-Amino-2-(dimethylmethoxymethyl)pyrrolidine (CAS No. 118535-61-8), or (S)-ADMP, is a highly valuable chiral building block with a wide range of applications in organic synthesis, medicinal chemistry, catalysis, and materials science. Its unique structural features and functional groups make it an essential intermediate for the development of novel therapeutics and advanced materials. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in modern chemistry.